Cas no 2034435-98-6 (3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide)

• Product Name: 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide
• CAS No: 2034435-98-6
• MF: C₁₉H₁₆Cl₂N₂OS
• MW: 391.314141273499
• CID: 5552553
• PubChem ID: 91817200
• Update Time: 2025-05-20

3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]propanamide
• AKOS025324141
• 3-(2,6-dichlorophenyl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)propanamide
• 2034435-98-6
• F6515-0679
• 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide

• Inchi： 1S/C19H16Cl2N2OS/c20-15-3-1-4-16(21)14(15)6-7-19(24)23-12-13-8-9-22-17(11-13)18-5-2-10-25-18/h1-5,8-11H,6-7,12H2,(H,23,24)
• InChI Key： DCMGWNJFNXDWLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC(NCC1C=CN=C(C2=CC=CS2)C=1)=O)Cl

Computed Properties

• Exact Mass: 390.0360397g/mol
• Monoisotopic Mass: 390.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide

Recent Advances in the Study of 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide (CAS: 2034435-98-6)

The compound 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide (CAS: 2034435-98-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, to predict the compound's interactions with various biological targets. These efforts have led to the identification of key structural modifications that enhance its binding affinity and selectivity.

In vitro and in vivo studies have demonstrated that 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide exhibits promising activity against a range of disease targets, including inflammatory pathways and certain types of cancer. For instance, preclinical trials have shown that the compound effectively inhibits the activity of specific kinases involved in tumor proliferation, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been linked to the modulation of cytokine production, making it a candidate for the treatment of chronic inflammatory conditions.

Despite these promising findings, challenges remain in the development of 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Researchers are currently exploring novel delivery systems, including nanoparticle-based carriers, to overcome these limitations and enhance the compound's clinical applicability.

In conclusion, 3-(2,6-dichlorophenyl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}propanamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural and pharmacological properties warrant continued investigation, with the ultimate goal of translating these findings into clinically viable therapies. Future research should focus on addressing the current challenges and expanding the understanding of its mechanism of action in diverse disease contexts.